5-Aminomethyl-2-(3,3-dimethyl-butoxy)-pyridine
Cat. No. B8563378
M. Wt: 208.30 g/mol
InChI Key: ZDVHRSHBPNGZOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08580780B2
Procedure details
Dissolve 6-(3,3-dimethyl-butoxy)-nicotinonitrile (1.4 g, 6.86 mmol) in anhydrous THF (10 mL) under nitrogen and add 1M BH3-THF complex in THF (20.6 mL, 20.6 mmol). Stir the mixture overnight under nitrogen and then pour the reaction carefully into 5N aqueous HCl (20 mL). Stir the resulting suspension for 6 h at room temperature. Then basify by adding 2N aqueous
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([CH3:15])([CH3:14])[CH2:3][CH2:4][O:5][C:6]1[CH:13]=[CH:12][C:9]([C:10]#[N:11])=[CH:8][N:7]=1.Cl>C1COCC1>[NH2:11][CH2:10][C:9]1[CH:12]=[CH:13][C:6]([O:5][CH2:4][CH2:3][C:2]([CH3:15])([CH3:14])[CH3:1])=[N:7][CH:8]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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CC(CCOC1=NC=C(C#N)C=C1)(C)C
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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20.6 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stir the mixture overnight under nitrogen
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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pour
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STIRRING
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Type
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STIRRING
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Details
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Stir the resulting suspension for 6 h at room temperature
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Duration
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6 h
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ADDITION
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Type
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ADDITION
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Details
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Then basify by adding 2N aqueous
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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|
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Smiles
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NCC=1C=CC(=NC1)OCCC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
